4-(Dimethylamino)-2,3,5,6-tetrafluoropyridine

• CAS No.: 2875-13-0
• Molecular Formula: C7H6F4N2
• Molecular Weight: 194.13 g/mol
• IUPAC Name: 2,3,5,6-tetrafluoro-N,N-dimethylpyridin-4-amine
• InChI: InChI=1S/C7H6F4N2/c1-13(2)5-3(8)6(10)12-7(11)4(5)9/h1-2H3
• InChI Key: UAGGKULAFQBSPP-UHFFFAOYSA-N
• SMILES: CN(C)C1=C(C(=NC(=C1F)F)F)F
• Pictograms: Irritant

Description

4-(Dimethylamino)-2,3,5,6-tetrafluoropyridine is a useful research compound. Its molecular formula is C7H6F4N2 and its molecular weight is 194.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

To methylene chloride (50 mL) cooled in an ice bath was added pentafluoropyridine (2.0 g, 11.8 mmol) and dimethylamine (2.97 mL of a 40% solution in water, 24 mmol). After stirring for 30 minutes the solution was washed with water, and dried over basic alumina. The solvent was removed in vacuo to give 4-dimethylamino-2,3,5,6-tetrafluoropyridine; NMR (CDCl3) 3.13 (m,6) ppm.

Synthesis routes and methods II

Procedure details

To methylene chloride (50 mL) cooled in an ice bath was added pentafluoropyridine (2.0 g, 11.8 mmol) and diethylamine (2.97 mL of a 40% solution in water, 24 mmol). After stirring for 30 minutes the solution was washed with water, and dried over basic alumina. The solvent was removed in vacuo to give 4-dimethylamino-2,3,5,6-tetra-fluoropyridine; NMR (CDCl3) 3.13 (m,6) ppm.